Cas no 956190-12-8 (Benzyl 2-[(1E)-3-(3,4-dichlorophenoxy)prop-1-en-1-yl]pyrrolidine-1-carboxylate)

• Product Name: Benzyl 2-[(1E)-3-(3,4-dichlorophenoxy)prop-1-en-1-yl]pyrrolidine-1-carboxylate
• CAS No: 956190-12-8
• MF: C₂₁H₂₁Cl₂NO₃
• MW: 406.302344083786
• CID: 5744906
• Update Time: 2025-08-04

Benzyl 2-[(1E)-3-(3,4-dichlorophenoxy)prop-1-en-1-yl]pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 2-[(1E)-3-(3,4-dichlorophenoxy)prop-1-en-1-yl]pyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 2-[(1E)-3-(3,4-dichlorophenoxy)-1-propen-1-yl]-, phenylmethyl ester
• Benzyl 2-[(1E)-3-(3,4-dichlorophenoxy)prop-1-en-1-yl]pyrrolidine-1-carboxylate

• Inchi： 1S/C21H21Cl2NO3/c22-19-11-10-18(14-20(19)23)26-13-5-9-17-8-4-12-24(17)21(25)27-15-16-6-2-1-3-7-16/h1-3,5-7,9-11,14,17H,4,8,12-13,15H2/b9-5+
• InChI Key： MTIRCYAEUCIIKR-WEVVVXLNSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCCC1/C=C/COC1=CC=C(Cl)C(Cl)=C1

Additional information on Benzyl 2-[(1E)-3-(3,4-dichlorophenoxy)prop-1-en-1-yl]pyrrolidine-1-carboxylate

Benzyl 2-[(1E)-3-(3,4-dichlorophenoxy)prop-1-en-1-yl]pyrrolidine-1-carboxylate (CAS No. 956190-12-8): An Overview

Benzyl 2-[(1E)-3-(3,4-dichlorophenoxy)prop-1-en-1-yl]pyrrolidine-1-carboxylate (CAS No. 956190-12-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of this compound.

The chemical structure of Benzyl 2-[(1E)-3-(3,4-dichlorophenoxy)prop-1-en-1-yl]pyrrolidine-1-carboxylate is composed of a benzyl ester group attached to a pyrrolidine ring, which is further substituted with a (1E)-3-(3,4-dichlorophenoxy)prop-1-en-1-yl moiety. The presence of the dichlorophenoxy group imparts significant electronic and steric effects, influencing the compound's reactivity and biological properties. The E configuration of the double bond in the propenyl chain is crucial for maintaining the compound's stability and bioactivity.

Recent studies have highlighted the importance of Benzyl 2-[(1E)-3-(3,4-dichlorophenoxy)prop-1-en-1-yl]pyrrolidine-1-carboxylate in various biological processes. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling pathways and are targets for numerous therapeutic interventions. Studies have shown that this compound can selectively interact with specific GPCRs, modulating their activity and potentially leading to new treatments for diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its receptor modulation properties, Benzyl 2-[(1E)-3-(3,4-dichlorophenoxy)prop-1-en-1-yl]pyrrolidine-1-carboxylate has been investigated for its anti-inflammatory and antioxidant activities. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-��). Furthermore, it exhibits potent antioxidant effects by scavenging reactive oxygen species (ROS), which are known to contribute to oxidative stress and cellular damage.

The synthesis of Benzyl 2-[(1E)-3-(3,4-dichlorophenoxy)prop-1-en-1-yl]pyrrolidine-1-carboxylate involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the coupling of a suitably protected pyrrolidine derivative with a chloroalkene intermediate, followed by deprotection and esterification with benzyl alcohol. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to improve the efficiency and scalability of the synthesis process.

The pharmacokinetic properties of Benzyl 2-[(1E)-3-(3,4-dichlorophenoxy)prop-1-en-1-yl]pyrrolidine-1-carboxylate have been studied to evaluate its suitability as a drug candidate. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and demonstrates low toxicity in animal models, making it a promising candidate for further clinical development.

Clinical trials are currently underway to assess the safety and efficacy of Benzyl 2-[(1E)-3-(3,4-dichlorophenoxy)prop-1-en-1-yl]pyrrolidine-1-carboxylate in treating various diseases. Early results from phase I trials have shown promising outcomes in terms of tolerability and pharmacodynamic effects. Ongoing phase II trials are focusing on specific indications such as chronic inflammatory diseases and neurodegenerative disorders.

In conclusion, Benzyl 2-[(1E)-3-(3,4-dichlorophenoxy)prop-1-en-1-y l]pyrrolidine - carboxy late (CAS No. 956190 - 8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance our understanding of this compound's properties and applications, it holds promise for contributing to the discovery of new treatments for various medical conditions.